Cas no 241479-74-3 ((aS,bR)-b-(2,5-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile)

• Product name: (aS,bR)-b-(2,5-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile
• CAS No: 241479-74-3
• MF: C₁₃H₁₂F₂N₄O
• MW: 278.2574
• MDL: MFCD28411477
• CID: 2084724

(aS,bR)-b-(2,5-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile Chemical and Physical Properties

Names and Identifiers

• (αS,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanenitrile
• (2S,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanenitrile
• 1H-1,2,4-Triazole-1-butanenitrile, β-(2,5-difluorophenyl)-β-hydroxy-α-methyl-, (αS,βR)-
• (2S,3R)-3-(2,5-difluoro-phenyl)-3-hydroxy-2-methyl-4-[1,2,4]triazol-1-yl-butyronitrile
• (AlphaS,BetaR)-Beta-(2,5-Difluorophenyl)-Beta-hydroxy-Alpha-methyl-1H-1,2,4-triazole-1-butanenitrile
• (S,R)--(2,5-Difluorophenyl)--hydroxy--Methyl-1H-1,2,4-triazole-1-butanenitrile
• SYSUFNUKZJVPBI-TVQRCGJNSA-N
• (2S,3R)-3-(2,5-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanenitrile
• AK175706
• 1H-1,2,4-Triazole-1-butanenitrile,
• A-(2,5-difluoro
• 3-(2,5-Difluoro-phenyl)-3-hydroxy-2-methyl-4-[1,2,4]tr
• (aS,bR)-b-(2,5-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile

• MDL： MFCD28411477
• Inchi： 1S/C13H12F2N4O/c1-9(5-16)13(20,6-19-8-17-7-18-19)11-4-10(14)2-3-12(11)15/h2-4,7-9,20H,6H2,1H3/t9-,13+/m0/s1
• InChI Key： SYSUFNUKZJVPBI-TVQRCGJNSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[C@@](C([H])([H])N1C([H])=NC([H])=N1)([C@]([H])(C#N)C([H])([H])[H])O[H])F

Computed Properties

• Exact Mass: 278.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.5°C at 760 mmHg
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 74.73000
• LogP: 1.60378

(aS,bR)-b-(2,5-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanenitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes